Cas no 32111-28-7 (N-Methylpyrazin-2-amine)

• Product Name: N-Methylpyrazin-2-amine
• CAS No: 32111-28-7
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD08456680
• CID: 827550
• PubChem ID: 16767478
• Update Time: 2025-10-24

N-Methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Methylpyrazin-2-amine
• C5H7N3
• N-METHYL-2-PYRAZINAMINE
• 2-Methyaminopyrazine
• 2-methylaminopyrazine
• 2-Methylamino-pyrazine
• Methylamino-pyrazine
• methylpyrazin-2-yl-amine
• STK694388
• N-METHYL-N-(2-PYRAZINYL)AMINE
• EN300-52228
• VGKOARVVEXZTPU-UHFFFAOYSA-N
• Methyl-pyrazin-2-yl-amine
• SCHEMBL20229700
• DB-000331
• SY107191
• SCHEMBL85287
• Z54629801
• 32111-28-7
• BS-12861
• AKOS005605847
• DTXSID50587997
• MFCD08456680
• SCHEMBL20747588
• pyrazine, 2-methylamino-
• CS-0038033

• MDL： MFCD08456680
• Inchi： 1S/C5H7N3/c1-6-5-4-7-2-3-8-5/h2-4H,1H3,(H,6,8)
• InChI Key： VGKOARVVEXZTPU-UHFFFAOYSA-N
• SMILES： N(C)C1C=NC=CN=1

Computed Properties

• Exact Mass: 109.06400
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 212.514°C at 760 mmHg
• Flash Point: 82.326°C
• Refractive Index: 1.587
• PSA: 37.81000
• LogP: 0.59130

Additional information on N-Methylpyrazin-2-amine

N-Methylpyrazin-2-amine (CAS No. 32111-28-7): A Comprehensive Guide to Its Properties and Applications

N-Methylpyrazin-2-amine (CAS No. 32111-28-7) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic amine, also known as 2-Amino-N-methylpyrazine, features a pyrazine ring substituted with an amino group and a methyl group. Its unique molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in N-Methylpyrazin-2-amine derivatives stems from their wide range of applications. In pharmaceutical research, this compound serves as a crucial building block for developing novel drug candidates. Recent studies have explored its potential in creating central nervous system (CNS) active compounds, aligning with current trends in neurological disorder treatments. The compound's ability to form stable complexes with various metals also makes it interesting for coordination chemistry applications.

From a chemical perspective, N-Methylpyrazin-2-amine exhibits several notable properties. The compound typically appears as a light yellow to brown crystalline powder with a characteristic amine odor. Its molecular formula (C5H7N3) and moderate molecular weight (109.13 g/mol) contribute to good solubility in common organic solvents, a feature that enhances its utility in synthetic chemistry. Researchers particularly value its pyrazine ring stability and the reactivity of its amino group, which allows for diverse chemical modifications.

The synthesis of N-Methylpyrazin-2-amine typically involves the methylation of 2-aminopyrazine, with various methods available to optimize yield and purity. Recent advancements in green chemistry approaches have focused on developing more sustainable production methods for such heterocyclic compounds, reflecting the chemical industry's shift toward environmentally friendly processes. These developments answer frequently searched questions about eco-friendly synthesis of specialty chemicals.

In material science applications, N-Methylpyrazin-2-amine derivatives have shown promise in creating novel organic semiconductors and conductive polymers. This aligns with current market demands for advanced electronic materials used in flexible displays and organic photovoltaics. The compound's ability to form stable charge-transfer complexes makes it particularly interesting for researchers working on next-generation energy storage solutions, a hot topic in materials research.

The pharmaceutical industry continues to explore N-Methylpyrazin-2-amine as a scaffold for drug development. Its structural features make it suitable for creating molecules that can interact with various biological targets. Recent patent literature reveals growing interest in its derivatives for potential applications in metabolic disorder treatments and anti-inflammatory agents, addressing common health concerns frequently searched by medical professionals and researchers.

Quality control of N-Methylpyrazin-2-amine typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications, especially in pharmaceutical synthesis. Current good manufacturing practices (cGMP) standards for such intermediates have become a focal point in the fine chemicals industry, responding to increasing regulatory requirements and quality expectations from end-users.

Market trends indicate steady growth in demand for N-Methylpyrazin-2-amine and related heterocyclic compounds. The global market for specialty chemical intermediates is projected to expand significantly, driven by pharmaceutical R&D investments and material science innovations. Suppliers and manufacturers are increasingly focusing on providing high-purity grades of this compound to meet the stringent requirements of advanced applications.

Storage and handling of N-Methylpyrazin-2-amine require standard precautions for organic amines. The compound should be kept in tightly sealed containers under inert atmosphere to prevent degradation. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with this chemical.

Future research directions for N-Methylpyrazin-2-amine include exploring its potential in asymmetric synthesis and as a ligand in catalytic systems. The compound's versatility continues to make it a subject of interest in academic and industrial research settings. As synthetic methodologies advance and new applications emerge, this heterocyclic amine is likely to maintain its importance in various chemical sectors.

For researchers and industry professionals seeking detailed technical information about N-Methylpyrazin-2-amine, numerous scientific publications and patent documents are available. The compound's CAS registry number (32111-28-7) serves as a reliable identifier for accessing comprehensive data across chemical databases and literature sources, ensuring accurate information retrieval for various applications.